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Introduction

Meropenem-vaborbactam, marketed under the trade name Vabomere®, is a combination
antibiotic developed to combat the growing threat of multidrug-resistant Gram-negative
bacteria, particularly those producing carbapenemase enzymes. This technical guide provides
an in-depth overview of the discovery, development, mechanism of action, and clinical
evaluation of this critical therapeutic agent. It is intended for researchers, scientists, and drug
development professionals seeking a comprehensive understanding of meropenem-
vaborbactam's journey from concept to clinical use.

Discovery and Corporate Development

The development of meropenem-vaborbactam is a testament to targeted drug discovery and
strategic corporate acquisitions. Vaborbactam (formerly RPX7009), a novel beta-lactamase
inhibitor, was discovered by Rempex Pharmaceuticals, a company focused on developing
therapies for multi-drug resistant Gram-negative bacterial infections.[1][2] Rempex identified
vaborbactam, a cyclic boronic acid-based beta-lactamase inhibitor, for its potent inhibition of
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serine B-lactamases, including the Klebsiella pneumoniae carbapenemase (KPC) enzyme.[1]

[3]

In a strategic move to bolster its anti-infective pipeline, The Medicines Company acquired
Rempex Pharmaceuticals in December 2013 for an upfront payment of $140 million, with
potential for an additional $334 million in development, regulatory, and commercial milestones.
[4][5] This acquisition brought Carbavance (the development name for meropenem-
vaborbactam) into The Medicines Company's portfolio.[5]

Subsequently, in November 2017, Melinta Therapeutics acquired the infectious disease
business from The Medicines Company, including the recently approved Vabomere®, for $270
million in upfront and guaranteed payments.[6][7][8] This transaction positioned Melinta as a
leading pure-play antibiotics company.[6][9][10]

Development Timeline:
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Year Milestone Company

Rempex Pharmaceuticals

founded, begins discovery of ]
2011 Rempex Pharmaceuticals

boronate beta-lactamase

inhibitors.[11]

The Medicines Company
2013 acquires Rempex The Medicines Company
Pharmaceuticals.[4][5][12][13]

TANGO | and TANGO Il clinical o
2014 o The Medicines Company
trials initiated.[14]

Meropenem-vaborbactam
(Vabomere®) receives FDA
2017 approval for complicated The Medicines Company
urinary tract infections (cUTISs).
[15][16][17]

Melinta Therapeutics acquires

the infectious disease ) .
2017 ) o Melinta Therapeutics

business from The Medicines

Company.[6][7][8]

Meropenem-vaborbactam
2018 receives European marketing Melinta Therapeutics

authorization.

Mechanism of Action
Meropenem-vaborbactam's efficacy stems from the synergistic action of its two components:
» Meropenem: A broad-spectrum carbapenem antibiotic that inhibits bacterial cell wall

synthesis by binding to penicillin-binding proteins (PBPs). This disruption of peptidoglycan
synthesis leads to bacterial cell death.

o Vaborbactam: A non-B-lactam, cyclic boronic acid -lactamase inhibitor. It protects
meropenem from degradation by a wide range of serine B-lactamases, most notably the KPC
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enzymes.[1][3] Vaborbactam forms a reversible covalent bond with the active site serine of
the B-lactamase, rendering the enzyme inactive.[1]

The combination of meropenem and vaborbactam restores the activity of meropenem against
many carbapenem-resistant Enterobacterales (CRE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://en.wikipedia.org/wiki/Vaborbactam
https://antibioticdb.com/AdbCompoundDisplayForward?id=1876
https://en.wikipedia.org/wiki/Vaborbactam
https://www.benchchem.com/product/b606474/docs?utm_src=pdf-body-img#meropenem-vaborbactam-a-technical-guide-to-its-discovery-and-development
https://www.benchchem.com/product/b606474?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

References

1. Vaborbactam - Wikipedia [en.wikipedia.org]

2. Vaborbactam: Spectrum of Beta-Lactamase Inhibition and Impact of Resistance
Mechanisms on Activity in Enterobacteriaceae - PMC [pmc.ncbi.nim.nih.gov]

3. Compound | AntibioticDB [antibioticdb.com]
4. fiercebiotech.com [fiercebiotech.com]

5. The Medicines Company acquires Rempex Pharmaceuticals | Drug Discovery News
[drugdiscoverynews.com]

6. Melinta Therapeutics Enters Into Agreement to Acquire [globenewswire.com]

7. biopharmadive.com [biopharmadive.com]

8. firstwordpharma.com [firstwordpharma.com]

9. Melinta Therapeutics Completes Acquisition of The Medicines [globenewswire.com]
10. malinplc.com [malinplc.com]

11. Decades of Innovation - Qpex Biopharma [gpexbio.com]

12. fiercebiotech.com [fiercebiotech.com]

13. firstwordpharma.com [firstwordpharma.com]

14. Effect and Safety of Meropenem—Vaborbactam versus Best-Available Therapy in
Patients with Carbapenem-Resistant Enterobacteriaceae Infections: The TANGO II
Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]

15. drugs.com [drugs.com]
16. Meropenem/vaborbactam - Wikipedia [en.wikipedia.org]

17. MDCO's Rempex buy validated with Vabomere approval + | Bioworld | BiowWorld
[bioworld.com]

To cite this document: BenchChem. [Meropenem-Vaborbactam: A Technical Guide to its
Discovery and Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606474/docs#meropenem-vaborbactam-a-technical-
guide-to-its-discovery-and-development]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://en.wikipedia.org/wiki/Vaborbactam
https://pmc.ncbi.nlm.nih.gov/articles/PMC5655098/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5655098/
https://antibioticdb.com/AdbCompoundDisplayForward?id=1876
https://www.fiercebiotech.com/biotech/medicines-company-acquires-rempex-pharmaceuticals
https://www.drugdiscoverynews.com/the-medicines-company-acquires-rempex-pharmaceuticals-7942
https://www.drugdiscoverynews.com/the-medicines-company-acquires-rempex-pharmaceuticals-7942
https://www.globenewswire.com/news-release/2017/11/29/1210282/0/en/Melinta-Therapeutics-Enters-Into-Agreement-to-Acquire-Infectious-Disease-Business-from-The-Medicines-Company.html
https://www.biopharmadive.com/news/medicines-co-melinta-infectious-disease-deal/511887/
https://firstwordpharma.com/story/4492384
https://www.globenewswire.com/news-release/2018/01/08/1284911/0/en/Melinta-Therapeutics-Completes-Acquisition-of-The-Medicines-Company-s-Infectious-Disease-Portfolio.html
https://malinplc.com/investee-company-news/melinta-therapeutics-completes-acquisition-of-the-medicines-companys-infectious-disease-portfolio/
https://www.qpexbio.com/company/decades-of-innovation/
https://www.fiercebiotech.com/financials/medicines-co-buys-out-rempex-s-pipeline-for-hospital-acquired-infections
https://firstwordpharma.com/story/1048465
https://pmc.ncbi.nlm.nih.gov/articles/PMC6249182/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6249182/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6249182/
https://www.drugs.com/history/vabomere.html
https://en.wikipedia.org/wiki/Meropenem/vaborbactam
https://www.bioworld.com/articles/349759-mdco-s-rempex-buy-validated-with-vabomere-approval?v=preview
https://www.bioworld.com/articles/349759-mdco-s-rempex-buy-validated-with-vabomere-approval?v=preview
https://www.benchchem.com/product/b606474/docs#meropenem-vaborbactam-a-technical-guide-to-its-discovery-and-development
https://www.benchchem.com/product/b606474/docs#meropenem-vaborbactam-a-technical-guide-to-its-discovery-and-development
https://www.benchchem.com/product/b606474/docs#meropenem-vaborbactam-a-technical-guide-to-its-discovery-and-development
https://www.benchchem.com/product/b606474/docs#meropenem-vaborbactam-a-technical-guide-to-its-discovery-and-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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